Cas no 1005079-76-4 (1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid)

• Product Name: 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid
• CAS No: 1005079-76-4
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 5165812
• PubChem ID: 3415420
• Update Time: 2026-03-04

1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-
• 1-((3,5-Dimethylpiperidin-1-yl)sulfonyl)piperidine-3-carboxylic acid
• 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid

• Inchi： 1S/C13H24N2O4S/c1-10-6-11(2)8-15(7-10)20(18,19)14-5-3-4-12(9-14)13(16)17/h10-12H,3-9H2,1-2H3,(H,16,17)
• InChI Key： BIJPYEGILDRZEE-UHFFFAOYSA-N
• SMILES： N1(S(N2CC(C)CC(C)C2)(=O)=O)CCCC(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid

Introduction to 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid (CAS No. 1005079-76-4)

1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1005079-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylated piperidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a dimethylpiperidine moiety and a sulfonyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The sulfonylpiperidine core of 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid is a critical pharmacophore that has been extensively studied for its role in modulating various biological pathways. Sulfonyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In particular, piperidine derivatives have shown promise in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds. The dimethyl substitution on the piperidine ring further influences the electronic and steric properties of the molecule, potentially affecting its solubility, bioavailability, and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid as a building block for novel therapeutic agents. Researchers have leveraged its structural framework to design compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes involved in pain signaling and neurodegenerative diseases. The sulfonyl-piperidine scaffold is particularly well-suited for modulating receptor activity, as it can mimic natural ligands while maintaining high selectivity.

The synthesis of 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, sulfonylation processes, and ring-forming steps that introduce the piperidine core. The use of advanced catalytic systems has further refined these synthetic routes, enabling more efficient production scales suitable for industrial applications. Additionally, computational methods such as molecular modeling have been employed to optimize the synthesis by predicting reaction outcomes and minimizing unwanted byproducts.

In the realm of drug discovery, 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid has been explored for its potential in treating a variety of therapeutic areas. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Furthermore, its structural similarity to known bioactive molecules suggests applications in oncology, where targeted inhibition of cancer cell proliferation is crucial. The compound’s ability to cross the blood-brain barrier also makes it an attractive candidate for CNS disorders such as epilepsy and Alzheimer’s disease.

The pharmacokinetic profile of 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid is another area of active investigation. Researchers are examining how modifications to the molecular structure can influence absorption, distribution, metabolism, and excretion (ADME) properties. For example, alterations to the sulfonyl group or the dimethylpiperidine moiety can significantly impact half-life and bioavailability. These studies are essential for translating preclinical findings into clinical efficacy by ensuring that drug candidates exhibit optimal pharmacokinetic characteristics.

Recent publications have highlighted innovative applications of 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid in combinatorial chemistry and high-throughput screening (HTS) platforms. By serving as a versatile intermediate, this compound enables the rapid synthesis of libraries of analogs for screening against diverse biological targets. Such approaches have accelerated the discovery process by allowing researchers to identify lead compounds with minimal experimental effort. The integration of automation and robotics has further enhanced these methodologies, enabling large-scale synthesis and characterization in shorter timeframes.

The environmental impact of synthesizing 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid is also a consideration in modern drug development practices. Green chemistry principles are being applied to minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions or the use of biodegradable catalysts are being explored to improve sustainability without compromising yield or purity. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

Future directions in research on 1-(3,5-dimethylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid include exploring its role in personalized medicine. By tailoring derivatives based on individual patient profiles, researchers aim to develop more effective treatments with personalized dosages and minimal adverse effects. Advances in genomics and proteomics are providing new insights into how variations in genetic makeup influence drug response, making compounds like this one increasingly relevant for tailored therapeutic strategies.

In conclusion, 1-(3,5-dimethylpiperidin-1-ylsulfonylpiperidine)-carb oxylic ac id (CAS No . 1005079 -76 -4) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with ongoing research into its biological activities , make it a promising candidate for future drug development . As synthetic methodologies continue to evolve , so too will our ability to harness this compound’s potential for improving human health . p >